Cas no 887406-85-1 (N-(4-METHOXYBENZYL)COTININE)

• Product Name: N-(4-METHOXYBENZYL)COTININE
• CAS No: 887406-85-1
• MF: C₁₇H₁₈N₂O₂
• MW: 282.337024211884
• CID: 827047
• PubChem ID: 45039717
• Update Time: 2025-04-19

N-(4-METHOXYBENZYL)COTININE Chemical and Physical Properties

Names and Identifiers

• N-(4-METHOXYBENZYL)COTININE
• 1-[(4-methoxyphenyl)methyl]-5-pyridin-3-ylpyrrolidin-2-one
• N-(4-Methoxybenzyl)c
• 1-[(4-Methoxyphenyl)methyl]-5-(pyridin-3-yl)pyrrolidin-2-one
• 887406-85-1
• DTXSID50662076
• FT-0671162
• CHEMBL3126032
• FT-0671161

• Inchi： 1S/C17H18N2O2/c1-21-15-6-4-13(5-7-15)12-19-16(8-9-17(19)20)14-3-2-10-18-11-14/h2-7,10-11,16H,8-9,12H2,1H3
• InChI Key： ZEFMKQDDUPKIII-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C=NC=CC=2)N1CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 282.13700
• Monoisotopic Mass: 282.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Melting Point: 64-66?C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 42.43000
• LogP: 2.89180

N-(4-METHOXYBENZYL)COTININE Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines